2-{[2-(2-allylphenoxy)ethyl]thio}-6-amino-4-pyrimidinol

• IUPAC Name: 4-amino-2-[2-(2-prop-2-enylphenoxy)ethylsulfanyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C15H17N3O2S/c1-2-5-11-6-3-4-7-12(11)20-8-9-21-15-17-13(16)10-14(19)18-15/h2-4,6-7,10H,1,5,8-9H2,(H3,16,17,18,19)
• InChI Key: WZCFFFOHQDVJKM-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=CC=CC=C1OCCSC2=NC(=CC(=O)N2)N
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol

Description

2-{[2-(2-allylphenoxy)ethyl]thio}-6-amino-4-pyrimidinol is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is known to have anti-cancer properties and has been extensively studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 2-{[2-(2-allylphenoxy)ethyl]thio}-6-amino-4-pyrimidinol is not fully understood. However, it is believed that this compound inhibits the growth of cancer cells by interfering with the DNA replication process. This leads to the accumulation of DNA damage, which ultimately results in cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and suppress tumor growth. Additionally, this compound has been shown to have low toxicity and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[2-(2-allylphenoxy)ethyl]thio}-6-amino-4-pyrimidinol in lab experiments include its anti-cancer properties, low toxicity, and well-established synthesis method. However, the limitations of using this compound include its limited solubility in aqueous solutions and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 2-{[2-(2-allylphenoxy)ethyl]thio}-6-amino-4-pyrimidinol. These include:
1. Further studies to fully understand the mechanism of action of this compound.
2. Development of more efficient synthesis methods for this compound.
3. Investigation of the potential applications of this compound in combination with other anti-cancer drugs.
4. Studies to determine the efficacy of this compound in animal models of cancer.
5. Investigation of the potential use of this compound in other disease areas, such as autoimmune disorders and infectious diseases.
In conclusion, this compound is a promising compound with potential therapeutic applications in the field of medicinal chemistry. Further research is needed to fully understand its mechanism of action and to determine its efficacy in animal models of cancer and other disease areas.

Synthesis Methods

The synthesis of 2-{[2-(2-allylphenoxy)ethyl]thio}-6-amino-4-pyrimidinol is a complex process that involves several steps. The most commonly used method for synthesizing this compound is the reaction of 2-(2-allylphenoxy)ethylthiol with 6-chloro-4-pyrimidinamine in the presence of a suitable base. The resulting product is then purified using various techniques such as chromatography and recrystallization.

Scientific Research Applications

The potential therapeutic applications of 2-{[2-(2-allylphenoxy)ethyl]thio}-6-amino-4-pyrimidinol have been extensively studied in the field of medicinal chemistry. This compound has been shown to have anti-cancer properties and has been tested against various types of cancer cells, including breast, lung, and colon cancer cells.